Cas no 3440-92-4 ( )

  structure
  structure
Product Name: 
CAS No:3440-92-4
MF:C7H16NO2P
MW:177.181202888489
CID:919115
PubChem ID:99928
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-4-methyl-1,3,2-dioxaphospholan-2-amine
    • 1,3,2-Dioxaphospholan-2-amine, N,N-diethyl-4-methyl-
    • 1,3,2-Dioxaphospholan-2-amine, N,N-diethyl-4-methyl- (9CI)
    • 1,3,2-Dioxaphospholane, 2-diethylamino-
    • 2-(diethylamino)-4-methyl-1,3,2-dioxaphospholane
    • 2-diethylamino-4-methyl-[1,3,2]dioxaphospholane
    • 2-Diethylamino-4-methyl-1,3,2-dioxaphospholane
    • AC1L418R
    • BRN 1754796
    • N,N-Diaethyl-amidophosphorigsaeure-methylaethandiylester
    • Phosphoramidous acid, N,N-diethyl-, cycli
    • DTXSID80955948
    • NSC 269161
    • NSC269161
    • Phosphoramidous acid, N,N-diethyl-, cyclic propylene ester
    • NSC-269161
    • 3440-92-4
    • Phosphoramidous acid, cyclic propylene ester
    • 4-04-00-00419 (Beilstein Handbook Reference)
    • 1,2-Dioxaphospholan-2-amine, N,N-diethyl-4-methyl-
    • Phosphoramidous acid,N-diethyl-, cyclic propylene ester
    • Phosphoramidous acid, diethyl-, cyclic propylene ester
    • SCHEMBL11498273
    • WLN: T6OPOTJ BN2&2
    •  
    • Inchi: 1S/C7H16NO2P/c1-4-8(5-2)11-9-6-7(3)10-11/h7H,4-6H2,1-3H3
    • InChI Key: FNCVXAXAHOPRKH-UHFFFAOYSA-N
    • SMILES: P1(N(CC)CC)OCC(C)O1

Computed Properties

  • Exact Mass: 177.09198
  • Monoisotopic Mass: 177.09186575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 21.7Ų

Experimental Properties

  • PSA: 21.7
  • LogP: 1.99040
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